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Compound of Interest

Compound Name: Disperse blue 102

L Get Quote

Cat. No.: B041164

This guide provides a detailed, objective comparison of the performance characteristics of two
widely used disperse dyes: Disperse Blue 102 and Disperse Blue 79. Aimed at researchers,
scientists, and professionals in the textile and dyeing industries, this document summarizes key
performance indicators based on available data and outlines the standardized experimental
protocols for their evaluation.

Chemical and Physical Properties

A fundamental understanding of the chemical and physical properties of these dyes is essential
for interpreting their performance. Both dyes belong to the single azo class of chromophores.

Property Disperse Blue 102 Disperse Blue 79
CAS Registry Number 12222-97-8[1] 12239-34-8[2]
Molecular Formula C15H1oN504S[1] C24H27BrNeO10[2]

Molecular Weight 365.41 g/mol [1] 639.41 g/mol [2]
Dark blue to purple crystalline
Appearance Blue-gray powder[2]
powder][3]
N Soluble in water, ethanol, and )
Solubility Soluble in acetone[2][4]

chloroform[3]
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Performance Data: A Comparative Overview

The following table summarizes the fastness properties of Disperse Blue 102 and Disperse
Blue 79. It is important to note that the available data for Disperse Blue 102 is on vinegar fiber,
while the data for Disperse Blue 79 is on polyester. This difference in substrate should be
considered when making direct comparisons.

. Disperse Blue 102 Disperse Blue 79 Test Standard
Performance Metric

(on Vinegar Fiber) (on Polyester) (Typical)

Light Fastness 5[1] 6-7 (deep color)[5] ISO 105-B02
Washing Fastness

, 4-5[1] 5[5] ISO 105-C06
(Fading)
Washing Fastness

o 4-5[1] 4-5[5] ISO 105-C06
(Staining)
Perspiration Fastness ) ) )

) 3-4 (Acid/Alkaline)[1] 5 (Alkaline)[5] ISO 105-E04
(Fading)
Perspiration Fastness ) ) ]

o 4-5 (Acid/Alkaline)[1] 4-5 (Alkaline)[5] ISO 105-E04
(Staining)
Sublimation (Dry ) N

) 5 (Medium conditions)

Heat) Fastness 4-5 (Ironing)[1] ISO 105-P0O1

(Fading) ]

Sublimation (Dry ) -
N 4 (Medium conditions)
Heat) Fastness Not specified ISO 105-P0O1
o [5]
(Staining)

From the data, Disperse Blue 79 generally exhibits higher fastness ratings, particularly in light
fastness, on polyester fabric.[5][6] It is designed for high-temperature dyeing processes, which
contributes to its excellent sublimation fastness.[2][4][6][7] Disperse Blue 102 shows moderate
to good fastness properties on vinegar fiber.[1]

Experimental Protocols
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The evaluation of dye performance is conducted using standardized testing methodologies.

Below are summaries of the key experimental protocols for assessing the fastness properties
of disperse dyes.

Light Fastness (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (Xenon arc lamp).

Setup

Dyed Specimen Preparation

Blue Wool Standards

Mounting on Cardboard Exposure Evaluation

Compare Fading of Specimen
with Blue Wool Standards

Exposure to Xenon Arc Lamp Assign Light Fastness Rating (1-8)

Click to download full resolution via product page

Workflow for Light Fastness Testing

Washing Fastnhess (ISO 105-C06)

This method assesses the resistance of a textile's color to repeated domestic or commercial
laundering procedures.

Assessment

Evaluate Staining of Multifibre Strip

Preparation Washing Process
p g (Grey Scale for Staining)

Agitate at Specified
Temperature and Time

Prepare Composite Specimen

Place in Container with Detergent
(Dyed Fabric + Multifibre Strip)

Solution and Steel Balls

Rinse and Dry

Evaluate Color Change of Specimen
(Grey Scale for Color Change)
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Workflow for Washing Fastness Testing

Sublimation Fastness (ISO 105-P01)

This test evaluates the resistance of the color of textiles to the action of heat, which can cause
the dye to sublimate (transform from a solid to a gas) and potentially stain adjacent materials.

Evaluation

Heating Process Assess Staining of Undyed Fabric

Preparation
p (Grey Scale for Staining)

Prepare Composite Specimen Place in Heat Press at

(Dyed Fabric + Undyed Fabric) Specified Temperature and Time

(Grey Scale for Color Change)

Assess Color Change of Specimen

Click to download full resolution via product page

Workflow for Sublimation Fastness Testing

Application and Dyeing Characteristics

The dyeing behavior and suitability for different applications are key differentiators for these two
dyes.
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Disperse Blue 102 Disperse Blue 79

Applications:
- Vinegar Fiber Dyeing
- Polyester Fiber Dyeing
- Plastics

Applications:
- High-temperature dyeing of Polyester
- Polyester/Blended Fabric Printing

Characteristics:
- Excellent for deep shades (navy)
- Good sublimation fastness
- Sensitive to copper ions and alkali

Characteristics:
- Good for discharge printing
- Not suitable for alkaline dye baths

Click to download full resolution via product page

Application and Dyeing Characteristics

Disperse Blue 102 is noted for its application on vinegar and polyester fibers and its utility in
discharge printing.[1] Conversely, Disperse Blue 79 is a go-to dye for achieving deep navy
shades on polyester and its blends through high-temperature and high-pressure dyeing
methods, where its high sublimation fastness is a significant advantage.[2][4][7] However, care
must be taken with Disperse Blue 79 regarding the presence of copper ions and alkaline
conditions in the dye bath, as these can affect the final shade.[2][4][7]

Conclusion

Both Disperse Blue 102 and Disperse Blue 79 are valuable colorants for synthetic fibers. The
choice between them should be guided by the specific application, the required fastness
properties, and the dyeing process to be employed. Disperse Blue 79 demonstrates superior
fastness properties, particularly light and sublimation fastness, on polyester, making it highly
suitable for applications demanding high durability. Disperse Blue 102 offers a viable option for
vinegar fiber and certain polyester applications, with moderate to good fastness characteristics.
For critical applications, it is recommended to conduct in-house testing on the specific substrate
to confirm the performance of the chosen dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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